Cas no 1026796-82-6 (2-{4-(Difluoromethyl)sulfanylphenyl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-{4-(Difluoromethyl)sulfanylphenyl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1026796-82-6
• MF: C₁₃H₁₇BF₂O₂S
• MW: 286.145689725876
• MDL: MFCD22718112
• CID: 4568537
• PubChem ID: 79661794
• Update Time: 2025-06-14

2-{4-(Difluoromethyl)sulfanylphenyl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-{4-[(difluoromethyl)sulfanyl]phenyl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-(4-(difluoromethylthio)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-{4-(Difluoromethyl)sulfanylphenyl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• MDL： MFCD22718112
• Inchi： 1S/C13H17BF2O2S/c1-12(2)13(3,4)18-14(17-12)9-5-7-10(8-6-9)19-11(15)16/h5-8,11H,1-4H3
• InChI Key： QSALDQKWDOUGAF-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C1=CC=C(SC(F)F)C=C1

Computed Properties

• Exact Mass: 286.101038g/mol
• Monoisotopic Mass: 286.101038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 286.1g/mol
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-{4-(Difluoromethyl)sulfanylphenyl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Recent Advances in the Study of 2-{4-(Difluoromethyl)sulfanylphenyl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 1026796-82-6)

The compound 2-{4-(Difluoromethyl)sulfanylphenyl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 1026796-82-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of this boronic ester derivative as a key intermediate in Suzuki-Miyaura cross-coupling reactions, which are pivotal in the synthesis of complex organic molecules, including pharmaceuticals. The presence of the difluoromethylsulfanyl group enhances the compound's reactivity and stability, making it a valuable tool in the construction of bioactive molecules. Researchers have successfully utilized this compound in the synthesis of novel kinase inhibitors, demonstrating its versatility in medicinal chemistry.

In addition to its synthetic utility, 2-{4-(Difluoromethyl)sulfanylphenyl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has shown promising biological activity in preclinical studies. A recent publication in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent inhibitory effects against specific cancer cell lines, particularly those associated with solid tumors. The mechanism of action appears to involve the disruption of key signaling pathways, such as the PI3K/AKT/mTOR cascade, which is frequently dysregulated in cancer.

Further investigations into the pharmacokinetic properties of this compound have revealed favorable absorption and distribution profiles, suggesting its potential as a lead candidate for further optimization. However, challenges remain in improving its metabolic stability and reducing off-target effects. Ongoing research is focused on structural modifications to enhance its drug-like properties while maintaining its biological efficacy.

In conclusion, 2-{4-(Difluoromethyl)sulfanylphenyl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane represents a promising scaffold for the development of new therapeutic agents. Its dual role as a synthetic intermediate and a bioactive molecule underscores its importance in chemical biology and medicinal chemistry. Future studies will likely explore its applications in other disease areas, such as inflammatory disorders and infectious diseases, further expanding its therapeutic potential.